Cas no 133117-48-3 (1,3-difluoro-2-trimethylsilylbenzene)

1,3-Difluoro-2-trimethylsilylbenzene is a fluorinated aromatic compound featuring a trimethylsilyl group at the 2-position and fluorine substituents at the 1- and 3-positions. This structure imparts unique reactivity, making it valuable in organometallic chemistry and cross-coupling reactions, where the silyl group can act as a directing or protecting moiety. The fluorine atoms enhance electron-withdrawing properties, facilitating nucleophilic aromatic substitutions or serving as precursors for further functionalization. Its stability under various reaction conditions and compatibility with Grignard and lithiation reagents make it a versatile intermediate in synthetic organic chemistry. The compound is particularly useful in the preparation of complex fluorinated aromatics for pharmaceuticals and agrochemicals.

1,3-difluoro-2-trimethylsilylbenzene structure

133117-48-3 structure

Product Name:1,3-difluoro-2-trimethylsilylbenzene

CAS No:133117-48-3

MF:C₉H₁₂F₂Si

MW:186.2738904953

CID:2904474

PubChem ID:4621518

Update Time:2025-05-22

1,3-difluoro-2-trimethylsilylbenzene Chemical and Physical Properties

Names and Identifiers

- 1,3-difluoro-2-trimethylsilylbenzene
- .2,6-Difluorophenyltrimethylsilane;(2,6-difluorophenyl)trimethylsilane;.2,6-difluorophenyl-trimethylsilane;.2,6-Difluorphenyl-trimethylsilan;
- Benzene, 1,3-difluoro-2-(trimethylsilyl)-
- (2,6-difluorophenyl)trimethylsilane
- SY329422
- F18484
- AKOS024263135
- 133117-48-3
- (2,6-difluorophenyl)-trimethylsilane
- Benzene,1,3-difluoro-2-(trimethylsilyl)-
- (2,6-difluorophenyl)(trimethyl)silane
- MFCD00092632
- Inchi： 1S/C9H12F2Si/c1-12(2,3)9-7(10)5-4-6-8(9)11/h4-6H,1-3H3
- InChI Key： SKXITAOLMMHTSA-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C)C1C(=CC=CC=1F)F

Computed Properties

Exact Mass: 186.06800
Monoisotopic Mass: 186.06763324g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0.00000
LogP: 2.51000

1,3-difluoro-2-trimethylsilylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB604229-250mg	(2,6-Difluorophenyl)trimethylsilane; .	133117-48-3		250mg	€331.70	2024-07-19
abcr	AB604229-1g	(2,6-Difluorophenyl)trimethylsilane; .	133117-48-3		1g	€611.50	2024-07-19
abcr	AB604229-5g	(2,6-Difluorophenyl)trimethylsilane; .	133117-48-3		5g	€2047.20	2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1793914-1g	Benzene, 1,3-difluoro-2-(trimethylsilyl)-	133117-48-3	98%	1g	￥3981.00	2024-08-09